Cas no 122353-26-8 (Propanoic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[2-methyl-, diethyl ester (9CI))

• Product Name: Propanoic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[2-methyl-, diethyl ester (9CI)
• CAS No: 122353-26-8
• MF: C₁₈H₂₆O₆
• MW: 338.395446300507
• CID: 2897514
• Update Time: 2025-07-02

Propanoic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[2-methyl-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[2-methyl-, diethyl ester (9CI)

• Inchi： 1S/C18H26O6/c1-7-21-15(19)17(3,4)23-13-9-11-14(12-10-13)24-18(5,6)16(20)22-8-2/h9-12H,7-8H2,1-6H3
• InChI Key： QRPMOPDYYKDPIQ-UHFFFAOYSA-N
• SMILES： C1(OC(C)(C)C(OCC)=O)=CC=C(OC(C)(C)C(OCC)=O)C=C1

Additional information on Propanoic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[2-methyl-, diethyl ester (9CI)

Propanoic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[2-methyl-, diethyl ester (9CI) and CAS No 122353-26-8: A Comprehensive Overview

Propanoic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[2-methyl-, diethyl ester (9CI), identified by the chemical formula CAS No 122353-26-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of bisphenol derivatives, which have garnered considerable attention due to their diverse applications and structural complexity. The unique structure of this molecule, featuring a central biphenyl core linked by oxyethylene units and terminated with methyl and ethyl ester groups, makes it a promising candidate for various biochemical and therapeutic applications.

The synthesis and characterization of Propanoic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[2-methyl-, diethyl ester (9CI) involve intricate organic chemistry techniques. The biphenyl backbone provides a rigid structure that can be modified at various positions to tailor its biological activity. The presence of multiple reactive sites, such as the ester groups and the hydroxyl moieties introduced by the oxyethylene bridges, allows for further functionalization. This flexibility in molecular design has made this compound a subject of extensive research in drug discovery and material science.

In recent years, there has been growing interest in bisphenol derivatives due to their potential biological activities. Studies have shown that compounds with similar structures can exhibit properties such as estrogenic activity, which has implications in endocrine research. Additionally, the ability to modify these molecules to enhance their solubility and bioavailability has opened new avenues for therapeutic development. The diethyl ester groups in Propanoic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[2-methyl-, diethyl ester (9CI) contribute to its lipophilicity, making it suitable for membrane interactions and cellular uptake.

The chemical properties of this compound are also influenced by its stereochemistry. The arrangement of the methyl and ethyl groups around the central biphenyl ring can significantly impact its reactivity and interaction with biological targets. Advanced computational methods, such as molecular dynamics simulations and quantum chemistry calculations, have been employed to predict these properties accurately. These studies not only aid in understanding the molecular behavior but also guide the design of more effective derivatives.

One of the most intriguing aspects of Propanoic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[2-methyl-, diethyl ester (9CI) is its potential application in polymer science. Bisphenol derivatives are known for their role in the production of polymers with enhanced mechanical properties and thermal stability. The presence of multiple functional groups allows for cross-linking and polymerization reactions, leading to materials with unique characteristics. Researchers are exploring ways to incorporate this compound into novel polymer formulations to improve their performance in various industrial applications.

The pharmaceutical industry has also shown interest in this compound due to its structural similarity to known bioactive molecules. By leveraging computational drug design techniques, scientists have been able to identify potential therapeutic targets for derivatives of this compound. Preliminary studies suggest that modifications at specific positions could lead to compounds with anti-inflammatory or anticancer properties. These findings highlight the importance of CAS No 122353-26-8 as a scaffold for developing new drugs.

In conclusion, Propanoic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[2-methyl-, diethyl ester (9CI) represents a fascinating molecule with diverse applications in chemistry and medicine. Its unique structure and versatile reactivity make it a valuable tool for researchers exploring new synthetic pathways and therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play an increasingly important role in advancing scientific knowledge and technological innovation.